Cas no 2034335-25-4 (N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide)

• Product Name: N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• CAS No: 2034335-25-4
• MF: C₂₁H₂₄N₄OS
• MW: 380.506463050842
• CID: 5973781
• PubChem ID: 119101523
• Update Time: 2025-10-21

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• AKOS026692759
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• N-[(4-cyclohexyl-1,3-thiazol-2-yl)methyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• N-((4-cyclohexylthiazol-2-yl)methyl)-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide
• F6512-1639
• 2034335-25-4

• Inchi： 1S/C21H24N4OS/c1-15-18(12-23-25(15)17-10-6-3-7-11-17)21(26)22-13-20-24-19(14-27-20)16-8-4-2-5-9-16/h3,6-7,10-12,14,16H,2,4-5,8-9,13H2,1H3,(H,22,26)
• InChI Key： XQBDHQUVORXACD-UHFFFAOYSA-N
• SMILES： S1C(CNC(C2C=NN(C3C=CC=CC=3)C=2C)=O)=NC(=C1)C1CCCCC1

Computed Properties

• Exact Mass: 380.16708258g/mol
• Monoisotopic Mass: 380.16708258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 88Ų

Additional information on N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide

Introduction to N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide (CAS No. 2034335-25-4)

N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide, identified by its CAS number 2034335-25-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The compound's structure consists of several key functional groups, including a thiazole ring, a pyrazole ring, and an amide moiety. These components contribute to its unique chemical properties and make it a valuable candidate for further investigation in various biomedical applications. The presence of a cyclohexyl group at the 4-position of the thiazole ring adds steric bulk, which can influence both the compound's solubility and its interaction with biological targets.

In recent years, there has been growing interest in heterocyclic compounds for their diverse pharmacological properties. Thiazole and pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer activities. The compound in question combines these two heterocyclic systems with an amide functional group, creating a multifaceted structure that may exhibit a range of biological effects.

One of the most compelling aspects of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide is its potential as a scaffold for drug development. The pyrazole ring, known for its ability to interact with various biological receptors, can be modified to enhance binding affinity and selectivity. Additionally, the thiazole moiety is well-documented for its role in several bioactive molecules, making it a promising component in the design of new drugs.

Recent studies have highlighted the importance of computational chemistry in the design and optimization of drug-like molecules. Molecular modeling techniques have been employed to explore the interactions between N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide and potential biological targets. These studies have provided valuable insights into the compound's binding mode and have helped identify key residues that contribute to its biological activity.

The amide group in the compound's structure is another critical feature that warrants further investigation. Amides are known for their versatility in drug design, often serving as pharmacophores in a wide range of therapeutic agents. The presence of this functional group suggests that N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-5-methyl-1-phenyl-1H-pyrazole-4-carboxamide may exhibit properties such as protease inhibition or modulation of ion channels.

In addition to its structural features, the compound's physicochemical properties are also important considerations in drug development. Parameters such as solubility, stability, and metabolic profile can significantly impact its efficacy and safety. Experimental studies have been conducted to evaluate these properties, providing data that can inform further optimization efforts.

The synthesis of N-(4-cyclohexyl-1,3-thiazol-2-yl)methyl-bromo5-methyl-lphenyI-IH-pyrz01re-lcarboxamidc(CAS No: 2034335_25_4) involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies have been employed to streamline the process and improve scalability. These efforts are crucial for preparing sufficient quantities of the compound for preclinical testing and eventual clinical trials.

The potential applications of N-(4-cyclohexyl-l_3-thiazol_2-yI)methyll methyl-l phenyI-IH-pyrz01re-lcarboxamidc (CAS No: 20343S_25_4) are broad and varied. Given its structural complexity and diverse functional groups, it may be explored as a lead compound for treating various diseases. For instance, its thiazole and pyrazole moieties suggest potential activity against bacterial infections or inflammatory conditions. Additionally, the amide group opens up possibilities for developing compounds that interact with specific enzymes or receptors involved in cancer progression.

Emerging research has begun to explore the use of machine learning algorithms in predicting biological activity from molecular structures. These computational tools have been applied to N-(4-cyclohexyl-l_3-thiazol_2-yI)methyll methyl-l phenyI-IH-pyrz01re-lcarboxamidc (CAS No: 20343S_25_4), providing insights into its potential interactions with different targets. Such predictions can accelerate the drug discovery process by identifying promising candidates for further experimental validation.

The future direction of research on N-(4-cyclohexyl-l_3-thiazol_2-yI)methyll methyl-l phenyI-IH-pyrz01re-lcarboxamidc (CAS No: 20343S_25_4) will likely involve both experimental and computational approaches. Further synthesis efforts will focus on optimizing yield and purity while exploring modifications that enhance biological activity. Simultaneously, computational studies will continue to provide valuable insights into the compound's mechanism of action and interactions with biological targets.

In conclusion, N-(4-cyclohexyl-l_3-thiazol_2-yI)methyll methyl-l phenyI-IH-pyrz01re-lcarboxamidc (CAS No: 20343S_25_4) represents a promising candidate for pharmaceutical development due to its complex structure and potential biological activities. Its unique combination of heterocyclic systems and functional groups makes it a valuable asset in the search for novel therapeutic agents. As research progresses，this compound is expected to contribute significantly to advancements in medicinal chemistry。